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Compound of Interest

Compound Name:
2,6-Dimethyl-4-(prop-2-yn-1-

yl)morpholine

Cat. No.: B15046986

Get Quote

Executive Summary & Structural Context
Morpholine (tetrahydro-1,4-oxazine) is a privileged scaffold in both industrial catalysis and

medicinal chemistry. Its unique combination of amine basicity and ether oxygen polarity makes

it an ideal pharmacophore for modulating solubility and target binding (e.g., in EGFR inhibitors

like Gefitinib). However, the toxicological profiles of its derivatives vary drastically based on N-

substitution.

This guide compares three distinct classes:

Parent/Simple Alkyls: Morpholine, N-Methylmorpholine (NMM), N-Ethylmorpholine (NEM).

Oxides: N-Methylmorpholine N-oxide (NMMO).

Complex Scaffolds: Morpholine-substituted quinazolines (Drug-like models).
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The toxicity of morpholine derivatives is governed by metabolic activation (specifically

nitrosation) and contact irritation.

Mammalian Toxicity & Carcinogenicity
The core concern with simple morpholines is not acute lethality, but corrosivity and the

formation of N-nitrosomorpholine (NMOR), a potent carcinogen, under physiological or

environmental conditions.

Derivative
Acute Oral
LD50 (Rat)

Inhalation
Toxicity

Carcinogenicit
y Potential

Primary
Hazard

Morpholine ~1,900 mg/kg

Irritant; nasal

lesions at >100

ppm

High Risk (via

NMOR formation

in stomach)

Corrosive

(Skin/Eye),

Kidney/Liver

damage [1].

N-Methyl (NMM) ~1,960 mg/kg

High; corrosive

to mucous

membranes

Moderate

(Precursor to

NMOR)

Flammable,

Corrosive,

Respiratory

Irritant [2].

N-Ethyl (NEM) ~1,780 mg/kg

Visual

Disturbances

(Glaucopsia/"Blu

e Haze")

Low/Moderate

Corneal edema,

distinct "halo"

vision effect [3].

NMMO >2,000 mg/kg Low Non-mutagenic

Mild irritant; safer

solvent

alternative.

Drug Scaffolds
Variable (Target

dependent)
N/A (Solid)

Low (Structure

dependent)

Off-target kinase

inhibition;

cytotoxicity [4].

Key Insight:N-Ethylmorpholine exhibits a unique "blue haze" visual toxicity (glaucopsia) caused

by corneal epithelial edema, a specific hazard for process chemists not seen with NMM.

Mechanism of Toxicity: The Nitrosation Pathway
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The following diagram illustrates the critical metabolic pathway where secondary amines

(Morpholine) are nitrosated to form carcinogenic NMOR, contrasted with the metabolic stability

of tertiary amines (NMM/NEM) which require oxidative dealkylation first.
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Figure 1: Metabolic activation pathway highlighting the direct nitrosation risk of secondary

amines vs. tertiary amines.

Environmental Impact & Fate[1][2][3][4][5][6]
Biodegradability & Aquatic Toxicity
Morpholine rings are heterocyclic ethers, making them resistant to hydrolysis and microbial

ring-opening.

The Chain Length Rule: Aquatic toxicity generally increases with the length of the N-alkyl

chain (Ethyl > Methyl), while biodegradability often decreases or remains inherently

recalcitrant without acclimated sludge.

Bioaccumulation: Log Kow values are typically negative (e.g., Morpholine -0.86), indicating

negligible bioaccumulation in lipid tissues.
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Derivative
Biodegradability
(OECD 301)

Aquatic Toxicity
(LC50 Fish, 96h)

Persistence
Classification

Morpholine

Inherently

Biodegradable (>90%

with acclimated

sludge)

>180 mg/L (Low)
Non-Persistent (in

adapted systems)

NMM

Not Readily

Biodegradable (<20%

in 28d)

>100 mg/L (Low)
Persistent in sterile

water

NEM

Not Readily

Biodegradable (~40%

in 28d)

High toxicity to

Daphnia
Persistent

NMMO
Readily

Biodegradable
Low Green Solvent

Experimental Protocols
To validate these profiles in your own pipeline, use the following standardized protocols. These

are designed for reproducibility and regulatory compliance.

Protocol A: Biodegradability Assessment (Modified
OECD 301B)
Purpose: Determine if a morpholine derivative is "Readily Biodegradable" via CO₂ evolution.

Scope: Environmental Risk Assessment (ERA) for new drug intermediates.

Reagents:

Mineral Medium (per OECD 301).[1]

Inoculum: Activated sludge from a wastewater treatment plant (washed and aerated).[2]

Test Substance (10-20 mg DOC/L).[2]

Reference Control: Sodium Benzoate.[3]
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Workflow:

Preparation: Aerate mineral medium with CO₂-free air for 24h.

Inoculation: Add test substance and inoculum to 2L reaction vessels.

Incubation: Incubate at 22°C ± 2°C in the dark for 28 days.

Sampling: Continuously trap evolved CO₂ in Ba(OH)₂ or NaOH absorbers.

Titration: Titrate residual hydroxide with HCl to calculate CO₂ production.

Calculation:

[1]

Validation Criteria: Reference substance must reach >60% degradation by Day 14.

Protocol B: In Vitro Cytotoxicity Screening (MTT Assay)
Purpose: Compare the "off-target" toxicity of morpholine-containing drug candidates vs. simple

solvent residues.

Step-by-Step:

Seeding: Plate HEK293 (healthy kidney) and HepG2 (liver) cells at

cells/well in 96-well plates. Incubate 24h.

Treatment: Treat with serial dilutions (0.1 - 100 µM) of the morpholine derivative. Include

Vehicle Control (DMSO <0.5%) and Positive Control (Triton X-100).

Incubation: 48 hours at 37°C, 5% CO₂.

Labeling: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

Solubilization: Aspirate media; add 150 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm.
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Analysis: Plot Dose-Response curve to determine IC50.

Experimental Workflow Visualization
The following diagram outlines the decision tree for selecting the correct assay based on the

morpholine derivative type.
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Figure 2: Decision matrix for toxicological evaluation of morpholine derivatives.

Conclusion & Recommendations
Substitution Matters: For industrial processes, replace Morpholine with NMMO where

possible to eliminate the risk of direct nitrosation and improve biodegradability.
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Process Safety: When using N-Ethylmorpholine, strict eye protection is mandatory due to the

risk of glaucopsia (blue haze vision), a hazard not present with N-Methylmorpholine.

Drug Design: While the morpholine ring enhances solubility, it is metabolically stable. Ensure

that drug candidates are screened for bio-accumulation if the logP is artificially raised by

other lipophilic substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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